Cas no 137281-11-9 (2-(Pivaloylamino)-5-iodo-3,7-dihydro-4H-pyrrolo[2,3-d]pyrimidin-4-one)

• Product Name: 2-(Pivaloylamino)-5-iodo-3,7-dihydro-4H-pyrrolo[2,3-d]pyrimidin-4-one
• CAS No: 137281-11-9
• MF: C₁₁H₁₃IN₄O₂
• MW: 360.150994062424
• CID: 2915041
• Update Time: 2023-08-10

2-(Pivaloylamino)-5-iodo-3,7-dihydro-4H-pyrrolo[2,3-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• N-(5-Iodo-4-oxo-4,7-dihydro-3H-pyrrolo[2,3-d]pyrimidin-2-yl)pivalamide
• 2-(Pivaloylamino)-5-iodo-3,7-dihydro-4H-pyrrolo[2,3-d]pyrimidin-4-one
• N-(4-hydroxy-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-2-yl)-2,2-dimethylpropionamide

• Inchi： 1S/C11H13IN4O2/c1-11(2,3)9(18)16-10-14-7-6(8(17)15-10)5(12)4-13-7/h4H,1-3H3,(H3,13,14,15,16,17,18)
• InChI Key： SKELVGFJANPXER-UHFFFAOYSA-N
• SMILES： IC1=CNC2=C1C(NC(=N2)NC(C(C)(C)C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 416
• XLogP3: 1.5
• Topological Polar Surface Area: 86.4